Cas no 866138-28-5 (N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide)

• Product Name: N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide
• CAS No: 866138-28-5
• CID: 4662825
• Update Time: 2025-10-29

N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-([2-(1,3-BENZODIOXOL-5-YLCARBONYL)HYDRAZINO]SULFONYL)PHENYL)ACETAMIDE
• N-(4-{[(2H-1,3-benzodioxol-5-yl)formohydrazido]sulfonyl}phenyl)acetamide
• N-(4-((2-(benzo[d][1,3]dioxole-5-carbonyl)hydrazinyl)sulfonyl)phenyl)acetamide
• N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide

Additional information on N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide

Research Briefing on N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide (CAS: 866138-28-5)

In recent years, the compound N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide (CAS: 866138-28-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following briefing provides an overview of the latest research developments related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide involves a multi-step process that includes the coupling of benzodioxole derivatives with hydrazine sulfonamide intermediates. Recent studies have optimized this synthesis to improve yield and purity, making it more feasible for large-scale production. Advanced spectroscopic techniques, such as NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound, ensuring its suitability for further biological evaluation.

One of the most notable aspects of this compound is its demonstrated biological activity. Preliminary in vitro studies have revealed that N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide exhibits potent inhibitory effects on specific enzymatic targets, particularly those involved in inflammatory pathways. For instance, it has been shown to selectively inhibit cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. This selective inhibition suggests potential applications in the development of anti-inflammatory drugs with fewer side effects compared to non-selective COX inhibitors.

Further investigations into the compound's mechanism of action have utilized molecular docking and computational modeling techniques. These studies have provided insights into the binding interactions between the compound and its target enzymes, highlighting the critical role of the hydrazinosulfonyl and benzodioxole moieties in its activity. Such findings are invaluable for the rational design of derivatives with enhanced potency and selectivity.

In addition to its anti-inflammatory properties, N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide has also been explored for its potential anticancer effects. Recent in vivo studies have demonstrated that the compound can induce apoptosis in certain cancer cell lines, particularly those associated with solid tumors. The exact pathways through which this occurs are still under investigation, but early results suggest the involvement of mitochondrial dysfunction and reactive oxygen species (ROS) generation.

Despite these promising findings, challenges remain in the development of this compound for clinical use. Pharmacokinetic studies have indicated that N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide has moderate bioavailability, necessitating further optimization to improve its absorption and distribution profiles. Additionally, toxicity assessments are ongoing to ensure its safety for human use. These studies are critical for advancing the compound through the drug development pipeline.

In conclusion, N-(4-{2-(1,3-Benzodioxol-5-ylcarbonyl)hydrazinosulfonyl}phenyl)acetamide (CAS: 866138-28-5) represents a promising candidate for therapeutic development, particularly in the areas of inflammation and oncology. Continued research into its synthesis, mechanism of action, and pharmacokinetic properties will be essential for realizing its full potential. The insights gained from these studies may also pave the way for the discovery of novel derivatives with improved efficacy and safety profiles.